![molecular formula C16H19F2N5OS B5519839 (1S*,5R*)-6-{[1-(difluoromethyl)-1H-pyrazol-3-yl]carbonyl}-3-(1,3-thiazol-4-ylmethyl)-3,6-diazabicyclo[3.2.2]nonane](/img/structure/B5519839.png)
(1S*,5R*)-6-{[1-(difluoromethyl)-1H-pyrazol-3-yl]carbonyl}-3-(1,3-thiazol-4-ylmethyl)-3,6-diazabicyclo[3.2.2]nonane
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Description
(1S*,5R*)-6-{[1-(difluoromethyl)-1H-pyrazol-3-yl]carbonyl}-3-(1,3-thiazol-4-ylmethyl)-3,6-diazabicyclo[3.2.2]nonane is a useful research compound. Its molecular formula is C16H19F2N5OS and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.12783774 g/mol and the complexity rating of the compound is 499. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Derivative Formation
- The compound is utilized in the synthesis of pyrazole- and thiazole-annulated dinitro-azabicyclononanes, which are synthesized via reductive cyclization of m-dinitroindazoles and benzothiazoles (Puchnin et al., 2012).
- It's applied in creating novel acidic ionic liquids like 1,4-diazabicyclo[2.2.2]octane-1,4-diium dihydrogen phosphate, used as catalysts in synthesizing biologically active compounds (Shirini et al., 2017).
Catalysis and Reaction Acceleration
- The compound plays a role in Lewis base-catalyzed intermolecular triazene alkyne cycloaddition, which is significant for late-stage functionalization and scaffold diversification in both agrochemical and pharmaceutical industries (Lv et al., 2019).
- It's utilized as an efficient catalyst in the synthesis of pyrazolo[1,2-a][1,2,4]triazole-1,3-dione derivatives, demonstrating the potential in rapid synthesis under mild conditions (Azarifar et al., 2013).
Application in Organic Syntheses
- The compound is involved in cycloaddition reactions of trifluorodiazoethane, forming pyrazolines and other derivatives, indicating its role in the synthesis of complex organic structures (Atherton & Fields, 1968).
- Its derivatives are used in the eco-friendly synthesis of pyrazolines containing the thiazole moiety, showing potential as anticancer and antimicrobial agents (Edrees et al., 2018).
Utility in Novel Compound Synthesis
- The compound's derivatives are used in synthesizing pyrazolone fused 2,8-dioxabicyclo[3.3.1]nonanes, exemplifying its versatility in creating novel organic compounds (Bingi et al., 2014).
- It also finds application in the synthesis of spiro-4H-pyrans, indicating its role in the development of compounds with potential pharmaceutical applications (Goli-Jolodar et al., 2016).
Properties
IUPAC Name |
[1-(difluoromethyl)pyrazol-3-yl]-[(1S,5R)-3-(1,3-thiazol-4-ylmethyl)-3,6-diazabicyclo[3.2.2]nonan-6-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19F2N5OS/c17-16(18)23-4-3-14(20-23)15(24)22-6-11-1-2-13(22)8-21(5-11)7-12-9-25-10-19-12/h3-4,9-11,13,16H,1-2,5-8H2/t11-,13+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQBOSJHNRVAWIO-WCQYABFASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC1CN2C(=O)C3=NN(C=C3)C(F)F)CC4=CSC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2CN(C[C@H]1CN2C(=O)C3=NN(C=C3)C(F)F)CC4=CSC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19F2N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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